Cas no 23363-35-1 (Lignan P)

• Product Name: Lignan P
• CAS No: 23363-35-1
• MF: C₂₇H₃₀O₁₃
• MW: 562.519309520721
• CID: 268749
• PubChem ID: 159949
• Update Time: 2025-04-19

Lignan P Chemical and Physical Properties

Names and Identifiers

• Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,9-(b-D-glucopyranosyloxy)-5,8,8a,9-tetrahydro-5-(4-hydroxy-3,5-dimethoxyphenyl)-,(5R,5aR,8aR,9S)-
• (5S,5aR,8aR,9R)-9-(4-Hydroxy-3,5-dimethoxyphenyl)-8-oxo-5,5a,6,8, 8a,9-hexahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-5-yl β-D-g lucopyranoside
• Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,9-(b-D-glucopyranosyloxy)-5,8,8a,9-tetrahydro-5-(4-hydroxy-3,5-dimethoxyp
• Lignan P
• 4'-demethyl-epipodophyllotoxin
• 4-demethylepipodophyllotoxin
• 4-demethylpodophyllotoxin
• 4'-Demethylpodophyllotoxin
• 4'-Demethyl-Podophyllotoxin
• 4-Demethyl-Podophyllotoxin
• 4'-demethylpodophyllotoxine
• 4'-O-demethylpodophyllotoxin
• AC1L3V1F
• BRN 0099005
• CHEBI:1730
• podophyllotoxin
• FURO(3',4':6,7)NAPHTHO(2,3-D)-1,3-DIOXOL-6(5AH)-ONE, 9-(.BETA.-D-GLUCOPYRANOSYLOXY)-5,8,8A,9-TETRAHYDRO-5-(4-HYDROXY-3,5-DIMETHOXYPHENYL)-, (5R,5AR,8AR,9S)-
• Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5ah)-one, 9-(beta-D-glucopyranosyloxy)-5,8,8a,9-tetrahydro-5-(4-hydroxy-3,5-dimethoxyphenyl)-, (5R-(5-alpha,5a-beta,8a-alpha,9-beta))-
• Pptoxin II
• FOVRGQUEGRCWPD-BRLGUANISA-N
• 4-DEMETHYLEPIPODOPHYLLOTOXIN 7'-O-.BETA.-D-GLUCOPYRANOSIDE
• (5S,5aR,8aR,9R)-9-(4-hydroxy-3,5-dimethoxyphenyl)-5-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-8-one
• Etoposide Impurity D
• Glucopyranoside, 4'-demethylepipodophyllotoxin, beta-D-
• 4'-Demethylepipodophyllotoxin 9-(beta-D-Glucopyranoside) (Lignan P)
• UNII-C2G3ZRK3U4
• CHEMBL1778161
• Q27275102
• TENIPOSIDE IMPURITY, LIGNAN P [USP IMPURITY]
• EPIPODOPHYLLOTOXIN, 4'-DEMETHYL-, 9-.BETA.-D-GLUCOPYRANOSIDE
• 9-(4-Hydroxy-3,5-dimethoxyphenyl)-8-oxo-5,5a,6,8,8a,9-hexahydro-2H-furo[3',4':6,7]naphtho[2,3-d][1,3]dioxol-5-yl hexopyranoside
• Epipodophyllotoxin, 4'-demethyl-, 9-beta-D-glucopyranoside
• 4'-Demethylepipodophyllotoxin-beta-D-glucopyranoside
• C2G3ZRK3U4
• 23363-35-1
• 4'-Demethylepipodophyllotoxin glucoside
• DTXSID60946031
• (5S, 5aR, 8aR, 9R)-9-(4-hydroxy-3, 5-dimethoxyphenyl)-5-[(2R, 3R, 4S, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5a, 6, 8a, 9-tetrahydro-5H-[2]benzofuro[6, 5-f][1, 3]benzodioxol-8-one
• 4'-Demethylepipodophyllotoxin-9 beta-glucopyranoside
• 4'-DEMETHYLEPIPODOPHYLLOTOXIN .BETA.-D-GLUCOPYRANOSIDE
• 4'-Demethylepipodophyllotoxin-beta-D-glucoside
• G78446

• Inchi： 1S/C27H30O13/c1-34-16-3-10(4-17(35-2)21(16)29)19-11-5-14-15(38-9-37-14)6-12(11)25(13-8-36-26(33)20(13)19)40-27-24(32)23(31)22(30)18(7-28)39-27/h3-6,13,18-20,22-25,27-32H,7-9H2,1-2H3/t13-,18+,19+,20-,22+,23-,24+,25+,27-/m0/s1
• InChI Key： FOVRGQUEGRCWPD-BRLGUANISA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1C2C=C3C(=CC=2[C@@H](C2C=C(C(=C(C=2)OC)O)OC)[C@H]2C(=O)OC[C@@H]21)OCO3

Computed Properties

• Exact Mass: 562.16864101g/mol
• Monoisotopic Mass: 562.16864101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 892
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 183Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan lactones Podophyllotoxins